Cas no 673-49-4 (N-Acetylhistamine)

• Product Name: N-Acetylhistamine
• CAS No: 673-49-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 505299
• PubChem ID: 24888477
• Update Time: 2025-04-19

N-Acetylhistamine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(1H-imidazol-5-yl)ethyl]-
• N-(2-(1H-imidazol-4-yl)ethyl)acetamide
• N-[2-(1H-imidazol-5-yl)ethyl]acetamide
• n-Omega-Acetylhistamine
• N-W-ACETYLHISTAMINE
• Nω-Acetylhistamine
• 4-(2-acetamidoethyl)imidazole
• Acetylhistamine
• N-[2-(1H-Imidazol-4-yl)ethyl]acetamide
• N'-Acetylhistamine
• Nomega-Acetylhistamine
• Nw-acetyl-histamine
• N-Acetylhistamine
• FT-0693681
• 673-49-4
• BDBM7949
• CHEMBL1230893
• Z1203246098
• 2afw
• Acetamide, N-[2-(1H-imidazol-4-yl)ethyl]-
• EINECS 211-610-3
• MLS001074877
• NCGC00247012-01
• AHN
• n-[2-(3h-imidazol-4-yl)-ethyl]-acetamide
• N omega -Acetylhistamine
• XJWPISBUKWZALE-UHFFFAOYSA-N
• Acetamide, N-(2-(1H-imidazol-4-yl)ethyl)- (9CI)
• Acetamide, N-(2-imidazol-4-ylethyl)- (8CI)
• N.omega.-Acetylhistamine
• 3H-Indolium pound not1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo pound notinner salt.
• alpha-N-acetylhistamine
• N-w-acetylhistamine (AH)
• Acetamide, N-(2-(1H-imidazol-4-yl)ethyl)-
• NSC-66356
• NSC 66356
• 3pb8
• N-[2-(1H-Imidazol-4-yl)ethyl]-Acetamide
• N-[2-(1H-Imidazol-4-yl)ethyl]acetamide #
• C05135
• N-.omega.-Acetylhistamine
• DTXSID40217670
• AKOS002808012
• AKOS015902389
• Acetamide, N-(2-imidazol-4-ylethyl)-
• 2DB4E262-522E-4D06-80BE-314E0B8161C5
• CS-0043607
• NS00014790
• HY-112175
• SR-01000644822-1
• N-(2-(1H-imidazol-4-yl)ethyl)acetamide (ACD/Name 4.0)
• Histamine, N-omega-acetyl-
• N-[2-(3H-imidazol-4-yl)ethyl]acetamide
• 4-(2-acetylaminoethyl)imidazole
• Imidazole C-4(5) deriv. 1
• Nomega-Acetylhistamine, 98%
• N-(2-Imidazol-4-ylethyl)-Acetamide
• Nalpha-acetylhistamine
• CHEBI:28483
• ACETAMIDE, N-(2-IMIDAZOL-4(OR 5)-YLETHYL)-
• Acetamide, N-[2-(1H-imidazol-5-yl)ethyl]-
• Q27095359
• N-(2-(1H-IMIDAZOL-5-YL)ETHYL)ACETAMIDE
• HMS2269C24
• N-(2-(Imidazol-4-yl)ethyl)acetamide
• Acetamide, {N-[2-(1H-imidazol-4-yl)ethyl]-}
• 4-(beta-Acetylaminoethyl)imidazole
• SCHEMBL514228
• SCHEMBL12999042
• CCG-55819
• E65S46EBQ6
• DB04622
• UNII-E65S46EBQ6
• Acetylhistamine, N-
• NSC66356
• ACETAMIDE, N-(2-(1H-IMIDAZOL-5-YL)ETHYL)-
• omega-N-acetylhistamine
• SMR000112242
• N-Omega-acetyl-Histamine
• n?-acetylhistamine
• G77275
• imidazole, 4-(N-acetyl)aminoethyl-
• DA-66288
• N-[2-(1H-Imidazol-5-yl)ethyl]acetamide; N-[2-imidazol-4(or 5)-ylethyl]acetamide

• MDL： MFCD00005209
• Inchi： 1S/C7H11N3O/c1-6(11)9-3-2-7-4-8-5-10-7/h4-5H,2-3H2,1H3,(H,8,10)(H,9,11)
• InChI Key： XJWPISBUKWZALE-UHFFFAOYSA-N
• SMILES： O=C(C)NCCC1=CN=CN1

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 57.8A^2

Experimental Properties

• Color/Form: White or light yellow crystalline powder
• Density: 1.1648 (rough estimate)
• Melting Point: 147-149 °C (lit.)
• Boiling Point: 276.1°C (rough estimate)
• Flash Point: 257.2°C
• Refractive Index: 1.5860 (estimate)
• PSA: 57.78000
• LogP: 0.47920
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Acetylhistamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acetyl-2-arylethylamines